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Compound of Interest

Compound Name: 01918

Cat. No.: B7910220

For researchers, scientists, and drug development professionals utilizing O-1918, a synthetic
cannabidiol analog, this document provides crucial information for its safe handling and proper
disposal. O-1918 is primarily used in a research capacity as a selective antagonist for the G
protein-coupled receptors GPR18 and GPR55.

Due to the specialized nature of this compound, a comprehensive, publicly accessible Safety
Data Sheet (SDS) with all quantitative safety metrics is not readily available. The following
information is compiled from chemical supplier data and general laboratory safety protocols.
Users are strongly advised to consult their institution's safety office and refer to any supplier-
provided safety information before handling this chemical.

Chemical and Physical Properties of O-1918

The following table summarizes the available quantitative data for O-1918. It is important to
note that many specific physical and toxicological properties are not publicly documented.
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Property

Value

Source

Chemical Name

1,3-Dimethoxy-5-methyl-2-
[(1R,6R)-3-methyl-6-(1-
methylethenyl)-2-cyclohexen-

1-yl]-benzene

[1]

CAS Number 536697-79-7 [1][2]13]
Molecular Formula C19H2602 [1112][3]
Molecular Weight 286.41 g/mol [2][3]

Physical Appearance

Solid powder or a solution in

methyl acetate.

[1](21[3]

Solubility

Soluble in DMSO (10 mM) and
ethanol.

[1]3]

Storage Temperature

-20°C

[1](2]

Stable for at least 5 years

Stability [1]
when stored at -20°C.

Purity Typically 295% [2]

Flash Point Data not available

Boiling Point Data not available

Melting Point Data not available
Toxicological properties have

Acute Toxicity not been thoroughly [4]

investigated.

Experimental Protocols: Proper Disposal

Procedures

As 0-1918 is classified as a "Dangerous Good for transport” by some suppliers and its

toxicological properties are not fully known, it must be handled and disposed of with caution.[5]

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://www.caymanchem.com/product/10004914/o-1918
https://www.caymanchem.com/product/10004914/o-1918
https://www.apexbt.com/o-1918.html
https://www.probechem.com/products_O-1918.html
https://www.caymanchem.com/product/10004914/o-1918
https://www.apexbt.com/o-1918.html
https://www.probechem.com/products_O-1918.html
https://www.apexbt.com/o-1918.html
https://www.probechem.com/products_O-1918.html
https://www.caymanchem.com/product/10004914/o-1918
https://www.apexbt.com/o-1918.html
https://www.probechem.com/products_O-1918.html
https://www.caymanchem.com/product/10004914/o-1918
https://www.probechem.com/products_O-1918.html
https://www.caymanchem.com/product/10004914/o-1918
https://www.apexbt.com/o-1918.html
https://www.caymanchem.com/product/10004914/o-1918
https://www.apexbt.com/o-1918.html
https://biocrick.com/download/document/BCC7313/MSDS.pdf
https://www.scbt.com/p/o-1918-536697-79-7
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7910220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

The following procedures are based on general best practices for the disposal of research-
grade chemicals.

Step 1: Personal Protective Equipment (PPE)

Before handling O-1918, ensure you are wearing appropriate personal protective equipment,
including:

o Safety glasses or goggles

o Chemical-resistant gloves (e.g., nitrile)
» Alab coat

Step 2: Waste Segregation and Collection

e Solid Waste: If you have O-1918 in solid form, any contaminated materials (e.g., weigh
boats, pipette tips, contaminated paper towels) should be collected in a dedicated, clearly
labeled hazardous waste container.

e Liquid Waste: If you are working with O-1918 in a solvent (such as methyl acetate or DMSO),
the waste solution should be collected in a separate, sealed, and clearly labeled hazardous
liquid waste container. Do not mix with other solvent waste streams unless permitted by your
institution's hazardous waste protocols.

e Sharps Waste: Any needles or other contaminated sharps must be disposed of in a
designated sharps container.

Step 3: Labeling

All waste containers must be clearly labeled with:

e The words "Hazardous Waste"

e The full chemical name: "0-1918" and its CAS number: "536697-79-7"

e The solvent used (if applicable)
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e The approximate concentration and volume
» The date of accumulation
Step 4: Storage of Waste

Store the hazardous waste containers in a designated, secure area, away from incompatible
materials, until they are collected by your institution's environmental health and safety (EHS)
department.

Step 5: Arranging for Disposal

Contact your institution's EHS or hazardous waste management office to arrange for the pickup
and proper disposal of the O-1918 waste. Follow all institutional and local regulations for
hazardous waste disposal. Do not dispose of O-1918 down the drain or in regular trash.

0-1918 Signaling Pathway Antagonism

0-1918 functions as an antagonist at the GPR18 and GPR55 receptors. This means it binds to
these receptors but does not activate them, thereby blocking the binding and subsequent
signaling of endogenous or synthetic agonists. The diagram below illustrates this inhibitory
relationship.

Ligands

Downstream Signaling
Receptors

Cellular Response
GPR18/GPRSS (e.g., Ca2+ mobilization, MAPK/ERK activation)

Click to download full resolution via product page

Caption: O-1918's antagonistic action on GPR18 and GPR55 receptors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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